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Compound of Interest

Compound Name: Isofutoquinol A

Cat. No.: B1649370

For Immediate Release

[City, State] — [Date] — Isofutoquinol A, a neolignan compound isolated from Piper
futokadzura, is emerging as a molecule of interest for researchers in neuropharmacology and
drug development. This technical guide provides a comprehensive overview of its chemical
properties, synthesis, and biological activities, with a focus on its potential as an anti-
neuroinflammatory agent.

Core Chemical and Physical Properties

Isofutoquinol A is characterized by the following key identifiers and properties.
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Property Value Reference

CAS Number 62499-70-1 [1][2]

Molecular Formula C21H220s5 [1][3]

Molecular Weight 354.40 g/mol [3]
6-allyl-7-(1,3-benzodioxol-5-
yI)-2,3-dimethoxy-8-

IUPAC Name .
methyltricyclo[4.2.0.02,8]oct-3-
en-5-one

Synonyms Isofutoquinol A

Class Neolignan

Natural Source

Piper futokadzura

Synthesis of Isofutoquinol A

The total synthesis of Isofutoquinol A has been successfully achieved, providing a viable

route for obtaining the compound for research purposes beyond natural product isolation. A key

step in the synthesis involves an electrochemical method to construct the 2,5-

cyclohexadienone moiety of the precursor, isodihydrofutoquinol A.

Experimental Protocol: Total Synthesis (Conceptual

Outline)

While the detailed, step-by-step protocol from the original literature is not fully available, the

synthetic strategy can be summarized as follows:

» Starting Material: The synthesis commences with 4-benzyloxy-2-methoxy-acetophenone.

o Electrochemical Cyclization: An electrochemical method is employed to efficiently form the

key 2,5-cyclohexadienone ring structure. This step is crucial for establishing the core tricyclic

system.

» Intermediate Formation: This process yields isodihydrofutoquinol A.
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e Conversion to Futoquinol: Isodihydrofutoquinol A is then converted to futoquinol.

e Final Conversion to Isofutoquinol A and B: Futoquinol serves as the immediate precursor
which is then converted to Isofutoquinol A and its isomer, Isofutoquinol B.

o Stereostructure Confirmation: The precise three-dimensional arrangement of atoms in
Isofutoquinol A has been unambiguously determined through X-ray crystallographic
analysis.

A visual representation of this synthetic workflow is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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